Cas no 872689-09-3 (2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 872689-09-3
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6137021
• PubChem ID: 7205905
• Update Time: 2025-06-07

2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• 2-[6-(3-nitrophenyl)pyridazin-3-yl]sulfanyl-N-(2-phenylethyl)acetamide
• 2-((6-(3-nitrophenyl)pyridazin-3-yl)thio)-N-phenethylacetamide
• AKOS024618294
• 2-{[6-(3-nitrophenyl)pyridazin-3-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• 872689-09-3
• F1899-0577

• Inchi： 1S/C20H18N4O3S/c25-19(21-12-11-15-5-2-1-3-6-15)14-28-20-10-9-18(22-23-20)16-7-4-8-17(13-16)24(26)27/h1-10,13H,11-12,14H2,(H,21,25)
• InChI Key： KSCSFKLNBPTJFL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NN=C(C2=CC=CC([N+]([O-])=O)=C2)C=C1

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Additional information on 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

Comprehensive Overview of 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 872689-09-3)

2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide, with the CAS number 872689-09-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of a 3-nitrophenyl group and a phenylethyl moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyridazine-based compounds due to their potential therapeutic applications. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules, including 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide. This compound's unique sulfanylacetamide linkage and nitrophenyl substitution pattern contribute to its distinct chemical properties, which are being studied for their relevance in targeting specific biological pathways.

The synthesis of CAS 872689-09-3 involves multi-step organic reactions, including pyridazine ring formation, sulfur-based coupling, and amide bond formation. These synthetic methodologies are often optimized to improve yield and purity, making the compound accessible for further pharmacological evaluations. Given the growing demand for novel heterocyclic compounds in medicinal chemistry, 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide represents a valuable scaffold for designing new bioactive molecules.

One of the key areas of research for this compound is its potential role in enzyme inhibition. Preliminary studies suggest that the nitrophenyl-pyridazine core may interact with specific enzyme active sites, making it a candidate for developing small-molecule inhibitors. This aligns with current trends in drug discovery, where targeted therapies are highly sought after for treating complex diseases. The compound's molecular weight and lipophilicity are also being analyzed to assess its drug-likeness and bioavailability.

Another aspect of 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide that attracts researchers is its potential application in cancer research. With the rising global focus on precision medicine, compounds like this are being screened for their ability to modulate cell signaling pathways. The nitro group in its structure may also play a role in redox modulation, a mechanism that is increasingly explored in anti-inflammatory and neuroprotective therapies.

From a chemical stability perspective, CAS 872689-09-3 exhibits moderate stability under standard laboratory conditions. However, its photochemical properties and solubility profile are areas of ongoing investigation. Researchers are particularly interested in how these properties influence the compound's performance in in vitro and in vivo assays. The compound's spectroscopic data, including NMR and mass spectrometry profiles, are well-documented, aiding in its identification and characterization.

In the context of green chemistry, efforts are being made to develop more sustainable synthetic routes for pyridazine derivatives like 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide. This aligns with the broader scientific community's push toward environmentally friendly and cost-effective methodologies. The compound's potential as a building block for more complex molecules further underscores its importance in modern organic synthesis.

Given the increasing popularity of computational chemistry, molecular docking studies are being conducted to predict the interactions of 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide with various biological targets. These in silico approaches complement experimental data and help prioritize compounds for further development. The integration of AI-driven drug discovery tools has also accelerated the exploration of such molecules, making CAS 872689-09-3 a subject of interest in cheminformatics.

In summary, 2-{6-(3-nitrophenyl)pyridazin-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 872689-09-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with ongoing advancements in drug discovery technologies, position it as a promising candidate for future therapeutic applications. As research continues, this compound may pave the way for new insights into heterocyclic chemistry and molecular pharmacology.